2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(3-methoxyphenyl)-2-oxoacetamide
Description
2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(3-methoxyphenyl)-2-oxoacetamide is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(3-methoxyphenyl)-2-oxoacetamide, also known as N,N-diethyl-2-(3-{[(3-methoxyphenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide. Each application is detailed in a separate section for clarity.
Pharmaceutical Development
This compound has shown potential in pharmaceutical development, particularly as a tyrosinase inhibitor . Tyrosinase is an enzyme crucial in melanin synthesis, and its inhibition can be beneficial in treating hyperpigmentation disorders. Research indicates that compounds similar to this one can effectively inhibit tyrosinase activity, making them valuable in developing treatments for conditions like melasma and age spots .
Cancer Research
In cancer research, this compound is being explored for its antitumor properties . It has been found to induce apoptosis (programmed cell death) in cancer cells through reactive oxygen species (ROS) generation. This mechanism is particularly effective in selectively targeting cancer cells while sparing healthy cells, making it a promising candidate for cancer therapies .
Neuroprotective Agents
The compound is also being investigated for its potential as a neuroprotective agent . Its ability to modulate oxidative stress and inflammation in neural cells suggests it could be beneficial in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. By reducing oxidative damage and inflammatory responses, it may help preserve neuronal function and slow disease progression .
Anti-inflammatory Applications
Research has shown that this compound possesses significant anti-inflammatory properties . It can inhibit the production of pro-inflammatory cytokines and enzymes, which are involved in chronic inflammatory conditions. This makes it a potential candidate for developing new anti-inflammatory drugs for conditions like rheumatoid arthritis and inflammatory bowel disease .
properties
IUPAC Name |
2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(3-methoxyphenyl)-2-oxoacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4/c1-4-25(5-2)21(27)15-26-14-19(18-11-6-7-12-20(18)26)22(28)23(29)24-16-9-8-10-17(13-16)30-3/h6-14H,4-5,15H2,1-3H3,(H,24,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVLHVRWEELVZTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3=CC(=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(3-methoxyphenyl)-2-oxoacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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